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Compound of Interest

Compound Name: R079

Cat. No.: B12379753

Get Quote

Disclaimer: The following information pertains to the P2X7 receptor antagonist A438079. It is

assumed that the query "R079" was a typographical error. No publicly available information

could be found for an investigational drug designated "R079".

Introduction
A438079 is a potent and selective antagonist of the P2X7 receptor, an ATP-gated ion channel

expressed on various cell types, including immune cells.[1] Activation of the P2X7 receptor is

implicated in inflammatory processes, making A438079 a valuable tool for in vivo research in

models of inflammation, neuropathic pain, and other pathologies where P2X7 signaling plays a

role.[1][2] These application notes provide a summary of recommended dosages, experimental

protocols, and relevant signaling pathways for the use of A438079 in in vivo studies.

Data Presentation: Quantitative In Vivo Dosage and
Administration
The following table summarizes dosages and administration routes for A438079 as reported in

various in vivo studies.
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Animal Model Dosage
Administration
Route

Study Focus Reference

Male C57Bl/6

Mice

80 mg/kg (2

mg/mouse)

Intraperitoneal

(i.p.)

Acetaminophen-

induced liver

injury

[3]

Rats 15 mg/kg
Intraperitoneal

(i.p.)

LPS-induced

sepsis and lung

oxidative stress

[4][5]

Sgca knockout

mice
3 mg/kg

Intraperitoneal

(i.p.) every two

days for 24

weeks

Muscular

dystrophy
[6]

Neuropathic rats 80 µmol/kg Intravenous (i.v.) Neuropathic pain [7]

Neuropathic rats
100 and 300

µmol/kg

Intraperitoneal

(i.p.)
Neuropathic pain [7]

BALB/cj mice 10 µM (in vivo) Not specified Mammary cancer [8]

Pharmacokinetic Profile:

Parameter Value Animal Model
Administration
Route

Reference

Bioavailability 19% Not specified
Intraperitoneal

(i.p.)
[3]

Plasma Protein

Binding
84% Not specified Not specified [3]

Half-life ~1 hour Not specified
Intraperitoneal

(i.p.)
[3]

Experimental Protocols
Below are detailed methodologies for key experiments cited in the literature for A438079.
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Protocol 1: Evaluation of A438079 in a Mouse Model of Acetaminophen-Induced Liver Injury

Animal Model: Male C57Bl/6 mice (8 weeks old).[3]

Acclimatization: House animals in a controlled environment with a 12-hour light/dark cycle

and free access to food and water for at least 3 days. Fast animals overnight before the

experiment.[3]

Drug Preparation and Administration:

Dissolve A438079 in a suitable vehicle (e.g., saline).

Administer A438079 intraperitoneally (i.p.) at a dose of 80 mg/kg (approximately 2

mg/mouse).[3]

One hour after A438079 administration, induce liver injury by i.p. injection of

acetaminophen (APAP) at 300 mg/kg.[3]

Sample Collection and Analysis:

Collect blood samples at 0, 2, and 6 hours post-APAP injection to measure plasma alanine

aminotransferase (ALT) levels as a marker of liver injury.[3]

Euthanize animals at specified time points and collect liver tissue for:

Histological analysis (H&E staining) to assess necrosis.[3]

Measurement of glutathione (GSH) and glutathione disulfide (GSSG) levels.[3]

Quantification of APAP-protein adducts.[3]

Western blot analysis for c-jun-N-terminal kinase (JNK) phosphorylation.[3]

Protocol 2: Assessment of A438079 in a Rat Model of LPS-Induced Sepsis

Animal Model: Rats (specific strain may vary).

Experimental Groups:
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Control

A438079 only

Vehicle control (e.g., DMSO)

LPS only

LPS + Vehicle

LPS + A438079[5]

Drug Preparation and Administration:

Induce sepsis by intraperitoneal (i.p.) injection of lipopolysaccharide (LPS) from E. coli at a

dose of 10 mg/kg.[4]

Administer A438079 (15 mg/kg, i.p.) either before or after the LPS challenge, depending

on the study design.[4][5]

Sample Collection and Analysis (6 hours post-treatment):

Collect blood samples to measure serum concentrations of inflammatory cytokines such

as IL-1β and IL-8.[4]

Euthanize animals and collect lung or liver tissue for:

Measurement of oxidative stress markers (e.g., malondialdehyde (MDA), glutathione

(GSH), superoxide dismutase (SOD), catalase (CAT)).[4]

Western blot analysis for P2X7 receptor expression.[4]

Histological examination.[5]

Signaling Pathways and Experimental Workflows
P2X7 Receptor Signaling Pathway
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The following diagram illustrates the signaling cascade initiated by the activation of the P2X7

receptor and the point of inhibition by A438079. Extracellular ATP, released during cellular

stress or damage, binds to the P2X7 receptor, leading to ion influx, activation of the NLRP3

inflammasome, and subsequent release of pro-inflammatory cytokines like IL-1β. A438079 acts

as an antagonist, blocking these downstream effects.[2]

Extracellular Space
Cell Membrane

Intracellular Space

ATP

P2X7 Receptor

Binds

Ion Influx
(Ca²⁺, Na⁺)

K⁺ Efflux NLRP3 Inflammasome
Activation

Caspase-1
Activation

Mature IL-1β
(Release)

Cleaves
Pro-IL-1β

Inflammation

A438079
Inhibits

Click to download full resolution via product page

P2X7 receptor signaling pathway and inhibition by A438079.

General Experimental Workflow for In Vivo Studies

This diagram outlines a typical workflow for conducting in vivo experiments with A438079.
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1. Animal Model Selection
(e.g., Mice, Rats)

2. Acclimatization

3. Randomization into
Experimental Groups

4. A438079 Administration
(e.g., i.p.)

5. Induction of Pathology
(e.g., LPS, APAP)

6. Monitoring and
Sample Collection

7. Data Analysis
(Biochemical, Histological)

8. Conclusion
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General experimental workflow for A438079 in vivo studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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